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Compound of Interest

Compound Name: Barium isopropoxide

Cat. No.: B1588621 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Barium Isopropoxide

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Barium isopropoxide. Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment. Barium isopropoxide, whether in solid form or as a solution in isopropanol,

presents significant hazards, including flammability, corrosivity, and reactivity with moisture.

Hazard Summary and Personal Protective Equipment
(PPE)
Barium isopropoxide is a hazardous chemical that requires stringent safety measures. It is

classified as a flammable solid that may self-heat in large quantities and can cause severe skin

burns and eye damage. If inhaled or swallowed, it can be harmful. The common commercially

available form is a 20% solution in isopropanol, which is a highly flammable liquid and vapor.[1]

Quantitative Hazard Data
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Hazard Classification GHS Codes Description

Flammable Liquid (solution) H225
Highly flammable liquid and

vapor.[1]

Flammable Solid H252
Self-heating in large quantities;

may catch fire.[2][3][4]

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[1][2]

Serious Eye Damage H318
Causes serious eye damage.

[1]

Acute Toxicity (Oral, Inhalation) H302 + H332
Harmful if swallowed or if

inhaled.[3][4]

Specific Target Organ Toxicity H336
May cause drowsiness or

dizziness.[1]

Recommended Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against the hazards of Barium isopropoxide. The

following table summarizes the required equipment.
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Body Part Recommended Protection Specifications

Hands Chemical Resistant Gloves
Neoprene or nitrile rubber

gloves are recommended.[1][5]

Eyes/Face Safety Goggles/Face Shield

Chemical goggles or a face

shield should be worn.[1]

Contact lenses should not be

worn.[1][5]

Body Protective Clothing

A long-sleeved fire-resistant

lab uniform or coverall is

recommended.[1][5]

Respiratory Respirator

A NIOSH-certified caustic

organic vapor (black cartridge)

respirator is recommended

where inhalation may occur.[1]

[5] A dust mask (type N95)

may be suitable for the solid

form.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Barium isopropoxide is critical to minimize risks. The

following workflow outlines the essential steps for safe handling, from preparation to post-

experiment cleanup.
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Preparation

Handling

Post-Handling

Work Area Preparation:
Ensure fume hood is operational.

Remove ignition sources.
Have spill kit and fire extinguisher ready.

Don Appropriate PPE:
Gloves, Goggles/Face Shield,

Lab Coat, Respirator (if needed).

1.

Handle Under Inert Atmosphere:
Use a glove box or Schlenk line

with dry nitrogen or argon.

2.

Dispensing:
Use only non-sparking tools.

Ground/bond container and receiving equipment.

3.

Decontamination:
Wipe down work surfaces.

Clean equipment.

4.

Doff PPE Correctly:
Remove gloves last.

Wash hands thoroughly.

5.
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Waste Segregation

Containerization

Disposal

Solid Waste:
Contaminated PPE, empty containers,

and absorbed spill material.

Label Hazardous Waste Container:
Clearly label with "Hazardous Waste",

chemical name, and associated hazards.

Liquid Waste:
Unused Barium isopropoxide solution,

reaction residues.

Contact Environmental Health & Safety (EHS):
Arrange for pickup and disposal

by a licensed waste disposal company.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588621#personal-protective-equipment-for-
handling-barium-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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